N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H19N5O2/c1-18-9-11(14(17-18)21-2)13(20)16-6-8-19-7-5-15-12(19)10-3-4-10/h5,7,9-10H,3-4,6,8H2,1-2H3,(H,16,20)
• InChI Key: RYYVQMUHSCWIQJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCCN2C=CN=C2C3CC3
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol
• CAS No.: 2034588-19-5

Description

N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H19N5O2 and its molecular weight is 289.339. The purity is usually 95%.
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Biological Activity

N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a pyrazole core, an imidazole moiety, and a cyclopropyl group. Its molecular formula is $C_{15}H_{16}N_{4}O_{2}$, and it has a molecular weight of 316.38 g/mol. The presence of methoxy and carboxamide groups contributes to its solubility and reactivity.

Antitumor Activity

Research indicates that compounds similar to this compound exhibit significant antitumor activity. For instance, derivatives of pyrazole have been shown to inhibit various cancer cell lines effectively. A study highlighted that certain pyrazole derivatives had IC50 values in the nanomolar range against specific tumor types, indicating strong antiproliferative effects .

The biological activity of this compound may be attributed to its ability to inhibit key enzymes involved in cancer cell proliferation. For example, pyrazole derivatives have been reported to act as inhibitors of phosphoinositide 3-kinase (PI3K) and other kinases, which play critical roles in signaling pathways associated with cancer growth .

Anti-inflammatory Properties

In addition to antitumor effects, this compound has shown potential anti-inflammatory activity. Studies have demonstrated that related compounds can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting their utility in treating inflammatory diseases .

Case Studies

Study	Findings
Antitumor Activity	Compound exhibited IC50 values as low as 0.64 μM against multiple myeloma cell lines .
Anti-inflammatory Effects	Inhibition of TNF-alpha by up to 85% at certain concentrations compared to standard drugs .
Kinase Inhibition	Effective inhibition of PI3K pathways leading to reduced tumor growth in animal models .

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including cyclization and acylation processes. These synthetic methods are crucial for producing compounds with desired biological activities.